4'-Azetidinomethyl-2,5-dimethylbenzophenone

• IUPAC Name: [4-(azetidin-1-ylmethyl)phenyl]-(2,5-dimethylphenyl)methanone
• InChI: InChI=1S/C19H21NO/c1-14-4-5-15(2)18(12-14)19(21)17-8-6-16(7-9-17)13-20-10-3-11-20/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key: MLTKLKVURKRXAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)C2=CC=C(C=C2)CN3CCC3
• Molecular Formula: C19H21NO
• DSSTOX Substance ID: DTXSID20642805
• Molecular Weight: 279.4 g/mol
• CAS RN: 898756-64-4

Description

4'-Azetidinomethyl-2,5-dimethylbenzophenone (4-ADMBP) is a synthetic compound that has recently been investigated for its potential applications in the fields of medicinal chemistry and pharmaceutical sciences. 4-ADMBP is an aromatic heterocyclic compound containing a nitrogen atom in the ring system, and it belongs to the class of azetidinones. 4-ADMBP has a number of interesting properties, including its ability to act as an inhibitor of certain enzymes, and its ability to act as a stabilizing agent for certain drug molecules.

Scientific Research Applications

Synthesis and Biochemical Evaluation of Antitumor Agents

Compounds similar to 4'-Azetidinomethyl-2,5-dimethylbenzophenone have been synthesized and evaluated for their antitumor properties. For instance, a series of 3-phenoxy-1,4-diarylazetidin-2-ones were investigated for their antiproliferative compounds against breast cancer cells. These compounds showed potent activity by inhibiting tubulin polymerization, disrupting microtubular structure, and inducing apoptosis in cancer cells, making them promising candidates for clinical development (Greene et al., 2016).

Antimicrobial and Cytotoxic Activities

Azetidinone derivatives, including those structurally related to 4'-Azetidinomethyl-2,5-dimethylbenzophenone, have shown significant in vitro antimicrobial and cytotoxic activities. A novel series of azetidinone derivatives exhibited excellent anti-microbial activity against various microorganisms and potent cytotoxic activity against brine shrimp, suggesting their potential as therapeutic agents (Keri et al., 2009).

Preparation and Properties of Pincer Ligands

Azetidinones have been used as precursors for the preparation of CC'N-pincer ligands in metal complexes. These ligands have shown interesting properties in terms of quantum mechanical exchange coupling and potential applications in catalysis and material science (Casarrubios et al., 2015).

Antidepressant and Nootropic Agents

Some azetidinone derivatives have been synthesized and evaluated for their potential antidepressant and nootropic activities. Notably, compounds with specific substitutions on the aryl ring exhibited the highest activities in animal models, suggesting the importance of structural variations for achieving desired biological effects (Thomas et al., 2016).

Antifungal and Antibacterial Activities

Azetidin-2-one derivatives have also been explored for their antimicrobial activities. A study synthesized a series of these compounds and evaluated them for antibacterial and antifungal activities, finding that some compounds showed significant activity against various microorganisms, highlighting their potential as antimicrobial agents (Shailesh et al., 2012).